Cas no 2172531-65-4 (propan-2-yl 3-amino-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: propan-2-yl 3-amino-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2172531-65-4
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6318060
• PubChem ID: 165598433
• Update Time: 2025-05-26

propan-2-yl 3-amino-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 3-amino-1-methyl-1H-pyrazole-4-carboxylate
• 2172531-65-4
• EN300-1625653

• Inchi： 1S/C8H13N3O2/c1-5(2)13-8(12)6-4-11(3)10-7(6)9/h4-5H,1-3H3,(H2,9,10)
• InChI Key： CBORZNWOGVXVOH-UHFFFAOYSA-N
• SMILES： O(C(C1C(N)=NN(C)C=1)=O)C(C)C

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.1Ų

Additional information on propan-2-yl 3-amino-1-methyl-1H-pyrazole-4-carboxylate

Propan-2-yl 3-Amino-1-Methyl-1H-Pyrazole-4-Carboxylate (CAS No. 2172531-65-4): An Overview

Propan-2-yl 3-amino-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2172531-65-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The chemical structure of propan-2-yl 3-amino-1-methyl-1H-pyrazole-4-carboxylate consists of a pyrazole ring substituted with an amino group at the 3-position and a methyl group at the 1-position. The ester functionality at the 4-position is linked to an isopropyl group, contributing to its overall stability and solubility. These structural features make it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of propan-2-yl 3-amino-1-methyl-1H-pyrazole-4-carboxylate in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, propan-2-yl 3-amino-1-methyl-1H-pyrazole-4-carboxylate has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anti-cancer activity is attributed to its ability to disrupt cell cycle progression and inhibit angiogenesis, thereby limiting tumor growth and metastasis.

The pharmacokinetic profile of propan-2-yl 3-amino-1-methyl-1H-pyrazole-4-carboxylate has also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile in animal models suggests that it may be well-tolerated in humans, although further clinical trials are necessary to confirm these findings.

In terms of synthetic methods, propan-2-yl 3-amino-1-methyl-1H-pyrazole-4-carboxylate can be synthesized through a multi-step process involving the condensation of appropriate precursors followed by esterification. The synthetic route is robust and scalable, allowing for large-scale production if needed for clinical trials or commercialization.

The potential applications of propan-2-yl 3-amino-1-methyl-1H-pyrazole-4-carboxylate extend beyond its primary therapeutic uses. It has also been explored as a lead compound for the development of new drugs targeting other diseases characterized by chronic inflammation or uncontrolled cell proliferation. For instance, ongoing research is investigating its efficacy in treating neurodegenerative disorders such as Alzheimer's disease, where inflammation plays a significant role in disease progression.

In conclusion, propan-2-yl 3-amino-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2172531-65-4) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.